Cas no 1273566-99-6 (tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate)

tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate structure
1273566-99-6 structure
Product Name:tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate
CAS No:1273566-99-6
MF:C14H23N5O2
MW:293.364722490311
MDL:MFCD18793147
CID:4566314
Update Time:2023-11-22

tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7,8-dihydro-6H-spiro[[1,2,4]triazolo[1,5-a]pyrazine-5,4'-piperidine]-1'-carboxylate
    • tert-Butyl spiro[7,8-dihydro-6H-[1,2,4]triazolo[1,5-a]pyrazine-5,4'-piperidine]-1'-carboxylate
    • Tert-Butyl 7,8-Dihydro-6H-Spiro[[1,2,4]Triazolo[1,5-A]Pyrazine-5,4-Piperidine]-1-Carboxylate
    • YAC56699
    • AM805078
    • D72637
    • tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate
    • MDL: MFCD18793147
    • Inchi: 1S/C14H23N5O2/c1-13(2,3)21-12(20)18-6-4-14(5-7-18)9-15-8-11-16-10-17-19(11)14/h10,15H,4-9H2,1-3H3
    • InChI Key: NBFUGYLIVVCKDT-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CNCC3=NC=NN23)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 401
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.3

tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate Pricemore >>

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tert-butyl spiro7,8-dihydro-6H-1,2,4triazolo1,5-apyrazine-5,4'-piperidine-1'-carboxylate Related Literature

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